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Compound of Interest

Compound Name: Boc-aminooxy-ethyl-SS-propanol

Cat. No.: B606308

Compound Name: Boc-aminooxy-ethyl-SS-propanol Synonyms: Tert-butyl (2-((2-
hydroxyethyl)disulfaneyl)ethoxy)carbamate, Carbamic acid, N-[2-[(2-
hydroxyethyl)dithio]ethoxy]-, 1,1-dimethylethyl Ester[1] Application: A cleavable linker used in
the synthesis of antibody-drug conjugates (ADCs)[2][3][4].

Boc-aminooxy-ethyl-SS-propanol is a chemical reagent primarily utilized in the field of
bioconjugation, specifically in the development of ADCs. Its structure incorporates several key
functional groups that enable its role as a versatile linker. The Boc (tert-Butoxycarbonyl)
protecting group on the aminooxy function can be removed under mild acidic conditions. This
allows for the subsequent reaction of the deprotected aminooxy group with an aldehyde or
ketone to form a stable oxime linkage. Additionally, the molecule contains a disulfide bond (-S-
S-), which can be cleaved under reducing conditions. This cleavable nature is a critical feature
for linkers in ADCs, allowing for the release of a cytotoxic payload from the antibody carrier
once inside a target cell.

Physicochemical Data

The fundamental physicochemical properties of Boc-aminooxy-ethyl-SS-propanol are
summarized below. These values are calculated based on the compound's chemical formula
and are confirmed by various chemical suppliers.
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Property Value Source
CAS Number 2128735-21-5 [11[2][5][6]
Molecular Formula CoH19NO4S2 [1][2][5][6]
Molecular Weight 269.37 g/mol [1][6]
269.38 g/mol [2]07]

269.4 g/mol (5]

Experimental Protocols

The determination of a compound's molecular weight is not typically presented as an
experimental protocol in the context of a research paper. It is a fundamental calculation derived
from the chemical formula, which is confirmed by analytical techniques like mass spectrometry
during the synthesis and quality control of the compound.

1. Calculation of Molecular Weight: The molecular weight is calculated by summing the atomic
weights of all atoms in the molecular formula (CoH19NO4S2).

e Carbon (C): 9 atoms x 12.011 u = 108.099 u

e Hydrogen (H): 19 atoms x 1.008 u = 19.152 u

e Nitrogen (N): 1 atom x 14.007 u = 14.007 u

e Oxygen (O): 4 atoms x 15.999 u = 63.996 u

e Sulfur (S): 2 atoms x 32.065 u = 64.130 u

o Total Molecular Weight: 108.099 + 19.152 + 14.007 + 63.996 + 64.130 = 269.384 u
This calculated value is consistent with the data provided by chemical suppliers.[2][7]

2. Mass Spectrometry (Conceptual): In a laboratory setting, the molecular weight is confirmed
using mass spectrometry.
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e Objective: To determine the mass-to-charge ratio (m/z) of the ionized molecule.

* Methodology: A sample of Boc-aminooxy-ethyl-SS-propanol is dissolved in a suitable
solvent and introduced into a mass spectrometer. The molecules are ionized (e.g., by
electrospray ionization, ESI), and the resulting ions are separated based on their m/z ratio.

o Expected Result: The mass spectrum would show a prominent peak corresponding to the
molecular ion [M+H]* at an m/z value of approximately 270.39, confirming the molecular
weight of 269.38.

Diagrams
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Caption: Workflow for determining the molecular weight of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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